
Application Notes and Protocols: L-749329
Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-749329

Cat. No.: B1674079 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of L-749329, a potent and selective non-peptide antagonist of the endothelin A

(ETA) receptor. Adherence to these guidelines is crucial for ensuring the accuracy,

reproducibility, and validity of experimental results.

Introduction to L-749329
L-749329 is a key research tool for investigating the physiological and pathological roles of the

endothelin system. It selectively blocks the ETA receptor, which is primarily involved in

vasoconstriction and cell proliferation. Understanding its mechanism of action is critical for its

application in various research contexts.

Mechanism of Action
Endothelin-1 (ET-1) is a potent vasoconstrictor peptide that exerts its effects by binding to two

G protein-coupled receptor subtypes: ETA and ETB. The activation of these receptors triggers

a cascade of intracellular signaling pathways. L-749329 specifically inhibits the ETA receptor,

thereby blocking the downstream signaling events mediated by this receptor subtype.
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Diagram 1: Simplified Endothelin A Receptor Signaling Pathway and the inhibitory action of L-
749329.

Properties of L-749329
A summary of the key chemical and physical properties of L-749329 is provided below. This

information is essential for accurate stock solution preparation and experimental design.

Property Value

Molecular Weight 554.6 g/mol

CAS Number 170568-12-2

Appearance Crystalline solid

Solubility

    DMSO ≥27 mg/mL

    Ethanol Sparingly soluble

    Water Sparingly soluble

Storage Temperature -20°C
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The following protocols provide a step-by-step guide for the preparation of L-749329 stock

solutions. It is imperative to use appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses, during all handling procedures.

Materials and Equipment
L-749329 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

-20°C freezer

Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

concentration for many in vitro experiments.
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Preparation

Storage

1. Weigh L-749329

2. Add DMSO

Calculate required mass for desired concentration and volume

3. Dissolve Completely

Vortex or sonicate if necessary

4. Aliquot

Dispense into single-use volumes

5. Store at -20°C

Protect from light
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To cite this document: BenchChem. [Application Notes and Protocols: L-749329 Stock
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674079#preparing-l-749329-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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